Cas no 397245-00-0 (1-(2,6-Dimethoxybenzyl)-N-methylpiperidine-4-amine)

• Product Name: 1-(2,6-Dimethoxybenzyl)-N-methylpiperidine-4-amine
• CAS No: 397245-00-0
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• MDL: MFCD01319290
• CID: 304325
• Update Time: 2025-06-08

1-(2,6-Dimethoxybenzyl)-N-methylpiperidine-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dimethoxybenzyl)-N-methylpiperidin-4-amine
• 1-(2,6-DIMETHOXYBENZYL)-N-METHYLPIPERIDINE-4-AMINE
• 2-aminoisophthalic acid
• 4-Piperidinamine,1-[(2,6-dimethoxyphenyl)methyl]-N-methyl-
• 2-AMinoiophthalic acid
• 1-(2,6-Dimethoxybenzyl)-N-methylpiperidine-4-amine

• MDL： MFCD01319290
• Inchi： 1S/C15H24N2O2/c1-16-12-7-9-17(10-8-12)11-13-14(18-2)5-4-6-15(13)19-3/h4-6,12,16H,7-11H2,1-3H3
• InChI Key： GDSOHLHQWSFYJN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1CN1CCC(CC1)NC)OC

Computed Properties

• Exact Mass: 264.18400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Experimental Properties

• Melting Point: >350
• PSA: 33.73000
• LogP: 2.21640

1-(2,6-Dimethoxybenzyl)-N-methylpiperidine-4-amine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1-(2,6-Dimethoxybenzyl)-N-methylpiperidine-4-amine

Comprehensive Overview of 1-(2,6-Dimethoxybenzyl)-N-methylpiperidine-4-amine (CAS No. 397245-00-0)

1-(2,6-Dimethoxybenzyl)-N-methylpiperidine-4-amine (CAS No. 397245-00-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique dimethoxybenzyl and N-methylpiperidine moieties, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which may contribute to its interactions with biological targets, making it a subject of ongoing studies in the field of small molecule therapeutics.

The compound’s molecular structure combines a piperidine ring with a 2,6-dimethoxybenzyl group, a configuration that is frequently associated with bioactive molecules. This structural motif is commonly found in compounds targeting central nervous system (CNS) receptors, which aligns with current trends in neuroscience and neuropharmacology. Given the growing interest in CNS drug development, 1-(2,6-Dimethoxybenzyl)-N-methylpiperidine-4-amine is often discussed in the context of receptor modulation and signal transduction pathways.

In recent years, the demand for high-purity research chemicals like 1-(2,6-Dimethoxybenzyl)-N-methylpiperidine-4-amine has increased, driven by advancements in high-throughput screening and computational chemistry. Scientists frequently search for reliable sources of this compound to investigate its pharmacokinetic properties and metabolic stability, key factors in early-stage drug development. The compound’s CAS No. 397245-00-0 serves as a critical identifier for researchers seeking to validate its authenticity and sourcing.

Another area of interest is the compound’s potential role in enzyme inhibition. The N-methylpiperidine moiety is known to interact with various enzymatic systems, making it a candidate for studies on kinase inhibitors or G-protein-coupled receptors (GPCRs). These applications are highly relevant to contemporary research on cancer therapeutics and inflammatory diseases, topics that dominate scientific literature and academic discussions.

From a synthetic chemistry perspective, 1-(2,6-Dimethoxybenzyl)-N-methylpiperidine-4-amine presents intriguing challenges and opportunities. Its synthesis often involves multi-step organic reactions, including reductive amination and protective group strategies, which are of interest to chemists specializing in method development. The compound’s solubility and stability under various conditions are also frequently studied, as these properties are critical for its practical use in laboratory settings.

Given the rise of AI-driven drug discovery, computational models are increasingly used to predict the behavior of compounds like 1-(2,6-Dimethoxybenzyl)-N-methylpiperidine-4-amine. Searches for molecular docking simulations and QSAR studies related to this compound have surged, reflecting the integration of machine learning in modern chemistry. These tools help researchers prioritize experimental work, reducing time and costs in drug design pipelines.

In summary, 1-(2,6-Dimethoxybenzyl)-N-methylpiperidine-4-amine (CAS No. 397245-00-0) is a versatile compound with broad implications in pharmaceutical research. Its structural complexity and potential bioactivity make it a valuable subject for studies ranging from medicinal chemistry to computational biology. As the scientific community continues to explore its applications, this compound remains a focal point for innovation in drug development and therapeutic discovery.